Cas no 1283964-17-9 (4-Amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione)
4-Amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione
- SCHEMBL9988737
- AKOS011371947
- GS-9621
- 1283964-17-9
- 4-amino-2-(2-oxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
- GWHXPFBXPSHXGR-UHFFFAOYSA-N
- 4-amino-2-(2-oxopiperidin-3-yl)isoindole-1,3-dione
- EN300-7431791
- 4-Amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione
-
- Inchi: 1S/C13H13N3O3/c14-8-4-1-3-7-10(8)13(19)16(12(7)18)9-5-2-6-15-11(9)17/h1,3-4,9H,2,5-6,14H2,(H,15,17)
- InChI Key: GWHXPFBXPSHXGR-UHFFFAOYSA-N
- SMILES: O=C1C(CCCN1)N1C(C2C=CC=C(C=2C1=O)N)=O
Computed Properties
- Exact Mass: 259.09569129g/mol
- Monoisotopic Mass: 259.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 92.5Ų
4-Amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7431791-0.05g |
4-amino-2-(2-oxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
1283964-17-9 | 95% | 0.05g |
$212.0 | 2024-05-24 | |
| Enamine | EN300-7431791-0.1g |
4-amino-2-(2-oxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
1283964-17-9 | 95% | 0.1g |
$317.0 | 2024-05-24 | |
| Enamine | EN300-7431791-0.25g |
4-amino-2-(2-oxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
1283964-17-9 | 95% | 0.25g |
$452.0 | 2024-05-24 | |
| Enamine | EN300-7431791-0.5g |
4-amino-2-(2-oxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
1283964-17-9 | 95% | 0.5g |
$713.0 | 2024-05-24 | |
| Enamine | EN300-7431791-1.0g |
4-amino-2-(2-oxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
1283964-17-9 | 95% | 1.0g |
$914.0 | 2024-05-24 | |
| Enamine | EN300-7431791-2.5g |
4-amino-2-(2-oxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
1283964-17-9 | 95% | 2.5g |
$1791.0 | 2024-05-24 | |
| Enamine | EN300-7431791-5.0g |
4-amino-2-(2-oxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
1283964-17-9 | 95% | 5.0g |
$2650.0 | 2024-05-24 | |
| Enamine | EN300-7431791-10.0g |
4-amino-2-(2-oxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
1283964-17-9 | 95% | 10.0g |
$3929.0 | 2024-05-24 | |
| Aaron | AR028N0V-50mg |
4-amino-2-(2-oxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
1283964-17-9 | 95% | 50mg |
$317.00 | 2025-02-16 | |
| Aaron | AR028N0V-100mg |
4-amino-2-(2-oxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
1283964-17-9 | 95% | 100mg |
$461.00 | 2025-02-16 |
4-Amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 4-Amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione
Introduction to 4-Amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione (CAS No. 1283964-17-9)
4-Amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione, identified by its CAS number 1283964-17-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of isoindoline derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The presence of both amino and oxo-piperidine functional groups in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable scaffold for further chemical modifications and biological evaluations.
The nomenclature of this compound provides critical insights into its chemical structure. The term "4-amino" indicates the presence of an amino group (-NH₂) at the fourth position of the isoindoline ring system, while "2-(2-oxopiperidin-3-yl)" specifies an attachment at the second position of the isoindoline core, linked to a piperidine ring that is oxidized at the second carbon (forming a -C=O group). Finally, "isoindoline-1,3-dione" denotes the isoindoline backbone with two carbonyl groups at the 1 and 3 positions. This precise naming adheres to IUPAC standards and ensures unambiguous identification of the compound.
In recent years, there has been growing interest in isoindoline derivatives due to their reported pharmacological properties. The structure-activity relationship (SAR) of this class of compounds has been extensively studied, particularly in the context of anticancer, anti-inflammatory, and antimicrobial applications. The unique combination of electronic and steric features in 4-amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione makes it a promising candidate for further exploration in these areas.
One of the most compelling aspects of this compound is its potential as a pharmaceutical intermediate. The presence of multiple reactive sites—such as the amino group for nucleophilic substitution reactions and the oxo-piperidine moiety for coordination with metal ions—facilitates diverse synthetic pathways. These characteristics are particularly advantageous in drug development pipelines where modular design and functional group tolerance are critical.
Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying bioactive molecules. Molecular docking studies have been performed on 4-amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione, revealing potential interactions with various biological targets. For instance, preliminary simulations suggest that this compound may bind to enzymes involved in metabolic pathways relevant to cancer progression. Such findings align with broader trends in medicinal chemistry where structure-based drug design is leveraged to enhance target specificity and efficacy.
The synthetic accessibility of this compound is another key consideration. While detailed synthetic routes have not been fully disclosed in public literature, plausible methods involve multi-step organic transformations starting from commercially available precursors. The synthesis likely involves cyclization reactions to form the isoindoline core, followed by functionalization steps to introduce the amino and oxo-piperidine substituents. Advances in catalytic methods could further streamline these processes, reducing both cost and environmental impact.
In addition to its synthetic appeal, 4-amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione holds promise as a bioisostere for existing therapeutic agents. Bioisosterism involves replacing one functional group or atom with another that maintains similar physical or chemical properties but improves drug-like characteristics such as solubility or metabolic stability. The structural features of this compound could be exploited to develop next-generation drugs with enhanced pharmacokinetic profiles.
The pharmacokinetic profile of isoindoline derivatives remains an area ripe for investigation. While no clinical data on this specific compound is available at present, analogous molecules have demonstrated variable absorption, distribution, metabolism, excretion (ADME) properties depending on their structural modifications. Future studies should focus on evaluating key parameters such as oral bioavailability and half-life to assess its suitability for therapeutic applications.
From a medicinal chemistry perspective, this compound exemplifies how novel heterocyclic scaffolds can be designed to address unmet medical needs. The integration of different pharmacophoric elements—such as nitrogen-rich heterocycles and carbonyl groups—into a single molecular entity can lead to compounds with multifunctional activity. This approach is increasingly adopted in modern drug discovery programs where polypharmacicity is leveraged to achieve synergistic therapeutic effects.
The broader significance of this research lies in its contribution to the chemical toolbox available for medicinal biologists. By exploring derivatives like 4-amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione, scientists can uncover new chemical space with untapped biological potential. Such explorations are essential for staying ahead in an era where innovation drives progress across academia and industry.
In conclusion,4-amino-2-(2-oxy-piperidin)-3yliso-indolin -1 , 3 dione (CAS No . 1283964 -17 -9) represents a structurally intriguing molecule with multiple points of interest for pharmaceutical research . Its unique architecture , synthetic versatility ,and reported bioactivities position it as a valuable asset for future drug development efforts . Continued investigation into its chemical properties , biological effects ,and potential therapeutic applications will further solidify its role as an important intermediate or lead compound . p >
1283964-17-9 (4-Amino-2-(2-oxopiperidin-3-yl)isoindoline-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)